![molecular formula C20H11F6N5O3S B606159 2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide CAS No. 1446200-49-2](/img/structure/B606159.png)
2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide
Overview
Description
Bischof-5 is a biochemical
Scientific Research Applications
Organic Synthesis and Chemical Properties
Reactions with Trifluoroacetic Anhydride : Research by Barrett (1978) on N-thiobenzoyl-α-amino-acids and related N-substituted thiobenzamides reveals reactions with trifluoroacetic anhydride to form 5-(2'-Benzamidoacyloxy)thiazoles, contributing to the understanding of reaction paths and product formation involving similar structures to the specified compound (Barrett, 1978).
Synthesis and Photo-Physical Characteristics : Padalkar et al. (2011) synthesized novel derivatives involving benzimidazole, benzoxazole, and benzothiazole, similar to the compound , studying their photo-physical properties. This research provides insights into the fluorescent properties of these compounds (Padalkar et al., 2011).
Potential Therapeutic Applications
Antitumor Activity : A study by Ostapiuk et al. (2017) synthesized new carboxamides, including those structurally similar to the specified compound, and investigated their antitumor activity. Some derivatives exhibited significant antitumor effects (Ostapiuk, Frolov, & Matiychuk, 2017).
Antioxidant and Antiproliferative Activities : Cindrić et al. (2019) explored benzimidazole/benzothiazole-2-carboxamides for their antioxidative and antiproliferative capacities. They identified compounds with significant antioxidant potential, shedding light on the possibility of similar activities in related compounds (Cindrić et al., 2019).
Antibacterial and Antifungal Properties : Research by Sindhe et al. (2016) on N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide showed promising antimicrobial activity. This indicates the potential for similar chemical structures to be utilized in antimicrobial applications (Sindhe et al., 2016).
Hedgehog Pathway Inhibition : Sun et al. (2019) synthesized aminothiazole derivatives with a benzimidazole moiety, which inhibited the hedgehog pathway, a target in cancer therapeutics. This suggests potential applications for the specified compound in similar pathways (Sun et al., 2019).
properties
CAS RN |
1446200-49-2 |
|---|---|
Product Name |
2-{[2-(Trifluoromethoxy)benzoyl]amino}-N-[6-(Trifluoromethyl)-1h-Benzimidazol-2-Yl]-1,3-Thiazole-4-Carboxamide |
Molecular Formula |
C20H11F6N5O3S |
Molecular Weight |
515.3904 |
IUPAC Name |
2-[[2-(trifluoromethoxy)benzoyl]amino]-N-[6-(trifluoromethyl)-1H-benzimidazol-2-yl]-1,3-thiazole-4-carboxamide |
InChI |
InChI=1S/C20H11F6N5O3S/c21-19(22,23)9-5-6-11-12(7-9)28-17(27-11)30-16(33)13-8-35-18(29-13)31-15(32)10-3-1-2-4-14(10)34-20(24,25)26/h1-8H,(H,29,31,32)(H2,27,28,30,33) |
InChI Key |
GUWQZSKMUJFZMM-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NC(=CS2)C(=O)NC3=NC4=C(N3)C=C(C=C4)C(F)(F)F)OC(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Bischof-5; Bischof 5; Bischof5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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